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Compound of Interest

Compound Name: 3-Vinylthiophene

Cat. No.: B081652 Get Quote

Essential Safety and Handling Guide for 3-
Vinylthiophene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Vinylthiophene in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

Chemical Safety and Hazard Information
3-Vinylthiophene is a flammable liquid and vapor that is harmful if swallowed, in contact with

skin, or inhaled.[1][2] It is known to cause skin and serious eye irritation.[1]
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Hazard Category Description

Physical Hazards

Flammable liquid and vapor (Category 2 or 3).

[1] Vapors may form explosive mixtures with air

and can travel to an ignition source and flash

back.[3]

Health Hazards

Acute toxicity (Oral, Dermal, Inhalation -

Category 4).[1] Causes skin irritation (Category

2) and serious eye irritation (Category 2A).[1]

May cause respiratory irritation.[2]

Environmental Hazards Harmful to aquatic life with long-lasting effects.

Physical & Chemical Properties

CAS Number 13679-64-6[1][2][4][5][6]

Molecular Formula C6H6S[1][6][7]

Molecular Weight 110.18 g/mol [1][6]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 151-152 °C @ 760 mmHg (est)[4]

Flash Point 11 °C / 51.8 °F[3] or 29.20 °C (est)[4]

Solubility
Soluble in alcohol, slightly soluble in water

(521.5 mg/L @ 25 °C est).[4]

Operational and Handling Plan
A thorough risk assessment should be conducted before beginning any work with 3-
Vinylthiophene.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and a critical barrier to exposure.[9][10] The following

PPE is mandatory when handling 3-Vinylthiophene:
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PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[9]

Protects against splashes and

vapors that cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Inspect gloves

for damage before each use

and change them frequently

(every 30-60 minutes) or

immediately upon

contamination.[10]

Prevents skin contact, as the

substance is harmful and

causes skin irritation.

Body Protection

A flame-retardant lab coat. An

apron or coveralls may be

necessary for larger quantities

or when there is a significant

risk of splashing.

Protects against skin contact

and potential ignition of

flammable vapors.

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood. If a fume

hood is not available or if there

is a risk of exceeding exposure

limits, a NIOSH-approved

respirator with an organic

vapor cartridge is required.[9]

Prevents inhalation of harmful

vapors.

Engineering Controls
Ventilation: Always handle 3-Vinylthiophene in a well-ventilated area, preferably within a

certified chemical fume hood.[11]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][11] Use

spark-proof tools and explosion-proof electrical equipment.[3][11]
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Grounding: Ground and bond containers and receiving equipment to prevent static electricity

discharge.[3]

Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials and equipment.

Don the required PPE as outlined above.

Dispensing:

Slowly open the container to release any pressure buildup.

Use only non-sparking tools for transferring the chemical.

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wash hands thoroughly after handling.[2]

Decontaminate all equipment and the work area.

Properly remove and dispose of contaminated PPE.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Store under an inert gas (nitrogen or argon) at 2-8°C for long-term stability.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

The storage area should be away from heat and ignition sources.[11]
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Disposal Plan
Under no circumstances should 3-Vinylthiophene be disposed of down the drain or in regular

trash.[11]

Waste Collection
Segregation: Collect all waste containing 3-Vinylthiophene separately from other waste

streams. This includes unused product, contaminated solvents, and disposable labware

(e.g., gloves, pipette tips).[12]

Container: Use a dedicated, properly labeled, and sealed container that is chemically

compatible (a glass container is generally suitable).[11]

Labeling: Clearly label the waste container with "HAZARDOUS WASTE," the full chemical

name "3-Vinylthiophene," and appropriate hazard symbols (flammable, toxic).[11]

Spill Management
In the event of a spill:

Evacuate and Alert: Immediately evacuate the area and alert personnel nearby.[11]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[11]

Containment (Small Spills): Absorb the spill with an inert, non-combustible absorbent

material such as vermiculite, dry sand, or earth.[11] Do not use combustible materials like

paper towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material using non-

sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[11]

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials as hazardous waste.[11]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.[11]
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Final Disposal
Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor.[11][12]

Experimental Workflow
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Safe Handling Workflow for 3-Vinylthiophene

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Management

Conduct Risk Assessment

Don Appropriate PPE

Verify Engineering Controls (Fume Hood)

Dispense Chemical
(Use Spark-Proof Tools)

Proceed to Handling

Keep Container Closed

Decontaminate Work Area & Equipment

End of Experiment

Wash Hands Thoroughly

Remove & Dispose of PPE

Collect Waste in Labeled Container

Generate Waste

Store in Designated Hazardous Waste Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Vinylthiophene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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